![molecular formula C13H14O2 B1423724 Ethyl (2,3-dihydro-1H-inden-1-ylidene)acetate CAS No. 28002-99-5](/img/structure/B1423724.png)
Ethyl (2,3-dihydro-1H-inden-1-ylidene)acetate
Overview
Description
Ethyl (2,3-dihydro-1H-inden-1-ylidene)acetate, also known as ethyl 2-(1-indenylidene)acetate, is a highly reactive organic compound with a unique structure that has attracted interest in diverse fields. It has a molecular weight of 202.25 g/mol . The IUPAC name for this compound is ethyl (2E)-2,3-dihydro-1H-inden-1-ylideneethanoate . It is stored at a temperature of 4 degrees Celsius .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H14O2/c1-2-15-13(14)9-11-8-7-10-5-3-4-6-12(10)11/h3-6,9H,2,7-8H2,1H3/b11-9+ . This compound is a powder in its physical form .
Chemical Reactions Analysis
While specific chemical reactions involving this compound were not found, it’s known that similar compounds have been used in the construction of high-performance organic solar cells .
Physical and Chemical Properties Analysis
This compound is a powder . It has a molecular weight of 202.25 g/mol . The storage temperature for this compound is 4 degrees Celsius .
Scientific Research Applications
Process Intensification in Ethyl Acetate Production
Ethyl acetate is widely utilized as a solvent in paints, coatings, and in the production of fragrances. Research has focused on improving the production process through process intensification techniques. These techniques, such as Reactive Distillation and Pervaporation Assisted Reactive Distillation, offer several advantages over traditional processes, including energy savings and reduced capital investment. The review by Patil and Gnanasundaram (2020) emphasizes the importance of optimizing process parameters like ethanol and acetic acid flow rates, catalyst choice, and reflux ratio to enhance ethyl acetate purity and production efficiency (Patil & Gnanasundaram, 2020).
Renewable Energy through Ethyl Acetate
Ethyl acetate can also play a crucial role in renewable energy. The production of ethyl acetate from bioethanol, using appropriate catalysts, not only yields ethyl acetate but also produces pure hydrogen as a by-product. This reversible reaction facilitates a Liquid Organic Hydrogen Carrier (LOHC) process, where bioethanol serves as a renewable hydrogen carrier. The review by Santacesaria et al. (2023) outlines the feasibility of this process, highlighting the advantages of using bioethanol and ethyl acetate in terms of environmental and human safety, and operational efficiency (Santacesaria et al., 2023).
Environmental Implications and Safety Assessments
The scalability of ionic liquid-based technologies, which include ethyl acetate as a solvent for dissolving biopolymers, raises questions about their environmental impact. Ostadjoo et al. (2018) discuss the need for comprehensive toxicity assessments of ionic liquids like 1-ethyl-3-methylimidazolium acetate to ensure their safe industrial application. This mini-review highlights the urgent need for detailed toxicological evaluations before these substances can be widely used in technology (Ostadjoo et al., 2018).
Future Directions
Mechanism of Action
Target of Action
Ethyl (2,3-dihydro-1H-inden-1-ylidene)acetate is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various targets.
Mode of Action
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that this compound may interact with its targets to induce a range of biological effects.
Biochemical Pathways
Given the broad spectrum of biological activities associated with indole derivatives , it is likely that this compound may influence multiple biochemical pathways.
Result of Action
The wide range of biological activities associated with indole derivatives suggests that this compound may have diverse effects at the molecular and cellular levels .
Biochemical Analysis
Biochemical Properties
Indole derivatives, the parent nucleus of this compound, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that Ethyl (2,3-dihydro-1H-inden-1-ylidene)acetate may interact with a variety of enzymes, proteins, and other biomolecules.
Cellular Effects
Indole derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Indole derivatives have been found to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
ethyl 2-(2,3-dihydroinden-1-ylidene)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14O2/c1-2-15-13(14)9-11-8-7-10-5-3-4-6-12(10)11/h3-6,9H,2,7-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRGWQDMTJGWQFM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=C1CCC2=CC=CC=C21 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60694969 | |
Record name | Ethyl (2,3-dihydro-1H-inden-1-ylidene)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60694969 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
28002-99-5 | |
Record name | Ethyl (2,3-dihydro-1H-inden-1-ylidene)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60694969 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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